ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-(4-fluoro-2-nitro-5-piperidin-1-ylphenyl)piperazine-1-carboxylate
• InChI: InChI=1S/C18H25FN4O4/c1-2-27-18(24)22-10-8-21(9-11-22)16-13-15(20-6-4-3-5-7-20)14(19)12-17(16)23(25)26/h12-13H,2-11H2,1H3
• InChI Key: KQDHRPJHKREUEB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C2=CC(=C(C=C2[N+](=O)[O-])F)N3CCCCC3
• Molecular Formula: C18H25FN4O4
• Molecular Weight: 380.4 g/mol

Description

Ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate, also known as EFNP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EFNP is a piperazine derivative that has been synthesized through a multi-step process.

Scientific Research Applications

Ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate has been studied extensively for its potential applications in various fields of scientific research. One of the most promising applications of ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate is in the field of medicinal chemistry. ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and leukemia. ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate has also been shown to exhibit antibacterial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Mechanism of Action

The mechanism of action of ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate is not fully understood, but it is believed to involve the inhibition of various cellular processes. ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate has been shown to inhibit the activity of DNA topoisomerase II, which is an enzyme that is essential for DNA replication and cell division. ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate has also been shown to inhibit the activity of protein kinase C, which is an enzyme that is involved in various signaling pathways in cells.
Biochemical and Physiological Effects
ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate has been shown to exhibit various biochemical and physiological effects. ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate has been shown to induce apoptosis, which is a process of programmed cell death. ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate has also been shown to inhibit angiogenesis, which is the formation of new blood vessels. ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate has also been shown to induce cell cycle arrest, which is a process of halting cell division.

Advantages and Limitations for Lab Experiments

Ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate has several advantages for lab experiments. ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate is relatively easy to synthesize, and it is stable under normal laboratory conditions. ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate is also soluble in various solvents, which makes it easy to work with in the laboratory. However, ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate has some limitations for lab experiments. ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate is highly toxic, and it requires special handling and disposal procedures. ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate is also expensive, which limits its use in large-scale experiments.

Future Directions

There are several future directions for the study of ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate. One direction is to investigate the potential of ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate as a therapeutic agent for cancer and bacterial infections. Another direction is to study the mechanism of action of ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate in more detail to gain a better understanding of its cellular targets. Additionally, future studies could focus on the development of new ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate derivatives with improved potency and selectivity. Finally, future studies could investigate the potential of ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate as a tool for studying various cellular processes.

Synthesis Methods

Ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate is synthesized through a multi-step process that involves various chemical reactions. The first step involves the nitration of 4-fluoro-2-nitroaniline, which results in the formation of 4-fluoro-2,5-dinitroaniline. The second step involves the reduction of the nitro group to an amino group using sodium dithionite. The third step involves the reaction of the resulting amine with piperidine to form 4-fluoro-2-amino-5-(1-piperidinyl)aniline. The final step involves the reaction of 4-fluoro-2-amino-5-(1-piperidinyl)aniline with ethyl chloroformate and piperazine to form ethyl 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]-1-piperazinecarboxylate.